molecular formula C11H10O4 B14819031 4-Cyclopropoxy-2-formylbenzoic acid

4-Cyclopropoxy-2-formylbenzoic acid

Cat. No.: B14819031
M. Wt: 206.19 g/mol
InChI Key: IOQHDHTVKOLASY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Cyclopropoxy-2-formylbenzoic acid is a benzoic acid derivative featuring a cyclopropoxy group at the 4-position and a formyl group at the 2-position. Its molecular formula is C₁₁H₁₀O₄, with a molecular weight of 206.19 g/mol. Structurally, the cyclopropoxy substituent introduces steric hindrance and electronic effects, while the formyl group at the ortho position enhances electrophilic reactivity. This compound is a white crystalline solid with moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). It is primarily used in pharmaceutical research as a precursor for synthesizing molecules with cyclopropane moieties, which are valued for their conformational rigidity and metabolic stability in drug design .

Properties

Molecular Formula

C11H10O4

Molecular Weight

206.19 g/mol

IUPAC Name

4-cyclopropyloxy-2-formylbenzoic acid

InChI

InChI=1S/C11H10O4/c12-6-7-5-9(15-8-1-2-8)3-4-10(7)11(13)14/h3-6,8H,1-2H2,(H,13,14)

InChI Key

IOQHDHTVKOLASY-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CC(=C(C=C2)C(=O)O)C=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2-formylbenzoic acid can be achieved through several methods. One common approach involves the oxidation of aldehydes using a copper catalyst in the presence of oxygen . This method is efficient and yields high purity products. Another method involves the three-component reaction of 2-formylbenzoic acid, primary amines, and secondary phosphine oxides under mild conditions without the need for a catalyst .

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-2-formylbenzoic acid typically involves large-scale oxidation reactions using environmentally friendly catalysts. The use of inorganic-ligand-supported copper catalysts has been shown to be effective in producing high yields of the compound .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-formylbenzoic acid undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 4-cyclopropoxy-2-formylbenzoic acid with structurally analogous benzoic acid derivatives, emphasizing differences in physical properties, reactivity, and applications.

Table 1. Comparative Analysis of 4-Cyclopropoxy-2-formylbenzoic Acid and Analogous Compounds

Compound Name Molecular Formula Molecular Weight (g/mol) Melting Point (°C) Boiling Point (°C) Solubility in Water Solubility in Organic Solvents Key Applications
4-Cyclopropoxy-2-formylbenzoic acid C₁₁H₁₀O₄ 206.19 165–168 (estimated) 380 (estimated) Slightly soluble Soluble in DMSO, DMF, acetone Pharmaceutical intermediates
4-Formylbenzoic Acid C₈H₆O₃ 150.13 185–187 365.4 Slightly soluble Soluble in ethanol, methanol Drug synthesis, agrochemicals
2-Formylbenzoic Acid C₈H₆O₃ 150.13 178–180 360 (estimated) Moderately soluble Soluble in ether, chloroform Organic synthesis
4-Methoxy-2-formylbenzoic acid C₉H₈O₄ 180.16 190–192 375 (estimated) Sparingly soluble Soluble in THF, ethyl acetate Polymer chemistry

Key Findings:

Molecular Weight and Physical Properties :

  • The cyclopropoxy group in 4-cyclopropoxy-2-formylbenzoic acid increases its molecular weight by ~56 g/mol compared to 4-formylbenzoic acid. This bulky substituent also lowers its melting point (165–168°C vs. 185–187°C) due to disrupted crystal packing .
  • In contrast, 4-methoxy-2-formylbenzoic acid has a higher melting point (190–192°C) owing to the methoxy group’s smaller size and stronger intermolecular interactions.

Solubility :

  • The cyclopropoxy group’s hydrophobicity reduces water solubility compared to 4-formylbenzoic acid. However, both compounds exhibit better solubility in polar aprotic solvents.
  • 2-Formylbenzoic acid shows higher water solubility due to the formyl group’s position, which may enhance hydrogen bonding.

Reactivity :

  • The formyl group at the 2-position in the target compound is more electrophilic than its para-substituted analogs, favoring reactions like nucleophilic additions or condensations.
  • The cyclopropoxy group’s electron-donating nature via oxygen may slightly reduce the carboxylic acid’s acidity compared to 4-formylbenzoic acid.

Applications :

  • 4-Cyclopropoxy-2-formylbenzoic acid : Used in drug candidates targeting conformational restriction (e.g., protease inhibitors).
  • 4-Formylbenzoic Acid : Employed in cross-coupling reactions for agrochemicals and fluorescent dyes.
  • 2-Formylbenzoic Acid : A precursor for heterocyclic compounds like phthalazines.

Research Findings and Implications

  • Synthetic Utility : The cyclopropoxy group’s strain energy enhances reactivity in ring-opening reactions, making the target compound valuable for synthesizing strained heterocycles.
  • Pharmacological Potential: Cyclopropane-containing drugs derived from this compound show improved metabolic stability in preclinical studies, though toxicity profiles require further investigation.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.